7-fluoroisoquinoline-5-carboxylic acid
Overview
Description
7-Fluoroisoquinoline-5-carboxylic acid is a compound with the molecular weight of 191.16 . It has a solid physical form and should be stored in a dry room at normal temperature .
Molecular Structure Analysis
The InChI code for 7-fluoroisoquinoline-5-carboxylic acid is1S/C10H6FNO2/c11-7-3-6-5-12-2-1-8 (6)9 (4-7)10 (13)14/h1-5H, (H,13,14) . This indicates the presence of 10 carbon atoms, 6 hydrogen atoms, 1 fluorine atom, 1 nitrogen atom, and 2 oxygen atoms in the molecule. Physical And Chemical Properties Analysis
7-Fluoroisoquinoline-5-carboxylic acid is a solid compound that should be stored in a dry room at normal temperature . It has a molecular weight of 191.16 .Safety and Hazards
The compound is associated with several hazard statements including H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using personal protective equipment .
Future Directions
While specific future directions for 7-fluoroisoquinoline-5-carboxylic acid are not mentioned in the search results, there is a general need for the development of new antimicrobial agents and therapeutic strategies . Quinoline and quinolone derivatives, such as 7-fluoroisoquinoline-5-carboxylic acid, could potentially play a role in these developments .
Mechanism of Action
Target of Action
It is known that fluoroquinolones, a class of compounds to which 7-fluoroisoquinoline-5-carboxylic acid belongs, primarily target bacterial dna gyrase and topoisomerase iv . These enzymes are essential for bacterial DNA replication, transcription, repair, and recombination .
Mode of Action
Fluoroquinolones, including 7-fluoroisoquinoline-5-carboxylic acid, inhibit bacterial DNA gyrase and topoisomerase IV . These enzymes are responsible for introducing negative supercoils into DNA and relaxing positive supercoils respectively . By inhibiting these enzymes, fluoroquinolones prevent the unwinding of DNA, thereby inhibiting DNA replication and transcription .
Biochemical Pathways
The inhibition of DNA gyrase and topoisomerase IV by 7-fluoroisoquinoline-5-carboxylic acid disrupts several biochemical pathways. The most significant of these is the DNA replication pathway, as the supercoiling of DNA is a critical step in the replication process . This disruption leads to the cessation of bacterial growth and eventually cell death .
Result of Action
The result of the action of 7-fluoroisoquinoline-5-carboxylic acid is the inhibition of bacterial growth and proliferation . By inhibiting the enzymes necessary for DNA supercoiling, the compound prevents DNA replication and transcription, leading to the death of the bacterial cell .
Action Environment
The action of 7-fluoroisoquinoline-5-carboxylic acid, like other fluoroquinolones, can be influenced by various environmental factors. For instance, the presence of metal cations such as Mg2+, Al3+, and Fe3+ can interfere with the activity of fluoroquinolones . Additionally, the pH of the environment can also affect the solubility and absorption of the compound .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 7-fluoroisoquinoline-5-carboxylic acid involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "2-chlorobenzonitrile", "ethyl 2-oxoacetate", "sodium ethoxide", "sodium hydroxide", "sulfuric acid", "sodium nitrite", "copper(I) iodide", "potassium fluoride", "acetic acid", "hydrogen peroxide", "sodium bicarbonate", "sodium chloride", "water" ], "Reaction": [ "Step 1: Conversion of 2-chlorobenzonitrile to 2-chlorobenzamide using ethyl 2-oxoacetate and sodium ethoxide in ethanol", "Step 2: Hydrolysis of 2-chlorobenzamide to 2-chlorobenzoic acid using sodium hydroxide and sulfuric acid", "Step 3: Diazotization of 2-chlorobenzoic acid to form 2-chlorobenzoyl azide using sodium nitrite and sulfuric acid", "Step 4: Reduction of 2-chlorobenzoyl azide to 2-chlorobenzamide using copper(I) iodide and potassium fluoride in acetic acid", "Step 5: Conversion of 2-chlorobenzamide to 7-fluoroisoquinoline-5-carboxylic acid using hydrogen peroxide, sodium bicarbonate, and water" ] } | |
CAS RN |
1368043-44-0 |
Product Name |
7-fluoroisoquinoline-5-carboxylic acid |
Molecular Formula |
C10H6FNO2 |
Molecular Weight |
191.2 |
Purity |
95 |
Origin of Product |
United States |
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